![molecular formula C14H21N3O4 B6167137 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-pyrazole-5-carboxylic acid CAS No. 1781376-68-8](/img/no-structure.png)
1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-pyrazole-5-carboxylic acid
Overview
Description
1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-pyrazole-5-carboxylic acid, also known as TBCP, is a synthetic compound that has been studied for its potential applications in a variety of scientific research areas. TBCP has been used as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the regulation of nerve transmission in the body. TBCP has also been studied for its potential applications in drug delivery and in the development of new pharmaceuticals.
Scientific Research Applications
1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-pyrazole-5-carboxylic acid has been studied for its potential applications in a variety of scientific research areas. One of the most notable applications is as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is involved in the regulation of nerve transmission in the body, and this compound has been found to inhibit the enzyme and thus potentially regulate nerve transmission. This compound has also been studied for its potential applications in drug delivery and in the development of new pharmaceuticals.
Mechanism of Action
1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-pyrazole-5-carboxylic acid is an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine. This compound binds to the active site of the enzyme, preventing it from catalyzing the breakdown of acetylcholine. This results in an increase in the amount of acetylcholine available for nerve transmission, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In addition to its inhibitory effect on AChE, this compound has been found to have an effect on the release of dopamine and other neurotransmitters. It has also been found to have an effect on the expression of certain genes involved in the regulation of cell growth and differentiation. In addition, this compound has been found to have an effect on the metabolism of glucose, which can lead to changes in energy levels and metabolism.
Advantages and Limitations for Lab Experiments
1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-pyrazole-5-carboxylic acid has several advantages for use in laboratory experiments. It is a stable compound that is easy to synthesize, and it has a low toxicity profile. It is also non-toxic to mammalian cells, making it suitable for use in cell-based experiments. However, this compound is not suitable for use in experiments that require high concentrations of the compound, as it has a low solubility in water.
Future Directions
The potential applications of 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-pyrazole-5-carboxylic acid are still being explored, and there are a number of possible future directions for research. One potential area of research is to further investigate the biochemical and physiological effects of this compound on nerve transmission, gene expression, and metabolism. It may also be possible to use this compound in drug delivery systems or to develop new pharmaceuticals. Additionally, further research could be done to explore the potential of this compound as an inhibitor of other enzymes or as a therapeutic agent.
Synthesis Methods
1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-pyrazole-5-carboxylic acid can be synthesized from the reaction of 1-bromo-4-methyl-1H-pyrazole-5-carboxylic acid and tert-butyl bromoacetate. The reaction is conducted in an aqueous solution of potassium hydroxide at a temperature of 50°C. The reaction is completed in a few hours, and the product is isolated by filtration.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-pyrazole-5-carboxylic acid' involves the protection of piperidine, followed by the reaction with tert-butyl 4-oxopiperidine-1-carboxylate to form the protected piperidine intermediate. This intermediate is then reacted with hydrazine hydrate to form the pyrazole ring, which is subsequently deprotected to yield the final product.", "Starting Materials": [ "Piperidine", "tert-butyl 4-oxopiperidine-1-carboxylate", "Hydrazine hydrate", "Di-tert-butyl dicarbonate", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Piperidine is reacted with di-tert-butyl dicarbonate and sodium hydroxide in ethanol to form the protected piperidine intermediate.", "Step 2: The protected piperidine intermediate is then reacted with tert-butyl 4-oxopiperidine-1-carboxylate in the presence of a base to form the protected piperidine intermediate.", "Step 3: The protected piperidine intermediate is then reacted with hydrazine hydrate to form the pyrazole ring.", "Step 4: The final product is obtained by deprotection of the pyrazole intermediate using a suitable deprotecting agent." ] } | |
| 1781376-68-8 | |
Molecular Formula |
C14H21N3O4 |
Molecular Weight |
295.3 |
Purity |
95 |
Origin of Product |
United States |
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